Cas no 59623-24-4 (Ethyl 2-methyl-4-oxotetrahydrofuran-3-carboxylate)

Ethyl 2-methyl-4-oxotetrahydrofuran-3-carboxylate structure
59623-24-4 structure
Product Name:Ethyl 2-methyl-4-oxotetrahydrofuran-3-carboxylate
CAS No:59623-24-4
MF:C8H12O4
MW:172.178483009338
CID:2834303
Update Time:2023-08-07

Ethyl 2-methyl-4-oxotetrahydrofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ETHYL 2-METHYL-4-OXOTETRAHYDROFURAN-3-CARBOXYLATE
    • 2-Methyl-4-oxo-tetrahydro-furan-3-carboxylic acid ethyl ester
    • 1,4-Anhydro-3,5-dideoxy-3-(ethoxycarbonyl)pent-2-ulose
    • Ethyl 2-methyl-4-oxotetrahydrofuran-3-carboxylate
    • Inchi: 1S/C8H12O4/c1-3-11-8(10)7-5(2)12-4-6(7)9/h5,7H,3-4H2,1-2H3
    • InChI Key: VOOWYFBVFAZPHY-UHFFFAOYSA-N
    • SMILES: O1CC(C(C(=O)OCC)C1C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 199
  • XLogP3: 0.6
  • Topological Polar Surface Area: 52.6

Ethyl 2-methyl-4-oxotetrahydrofuran-3-carboxylate Pricemore >>

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